Cas no 2228744-31-6 (2-hydroxy-3-4-(methoxycarbonyl)-3-methylphenylpropanoic acid)

• Product Name: 2-hydroxy-3-4-(methoxycarbonyl)-3-methylphenylpropanoic acid
• CAS No: 2228744-31-6
• MF: C₁₂H₁₄O₅
• MW: 238.236564159393
• CID: 6318313
• PubChem ID: 165609573
• Update Time: 2025-06-08

2-hydroxy-3-4-(methoxycarbonyl)-3-methylphenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-4-(methoxycarbonyl)-3-methylphenylpropanoic acid
• 2-hydroxy-3-[4-(methoxycarbonyl)-3-methylphenyl]propanoic acid
• 2228744-31-6
• EN300-1741131

• Inchi： 1S/C12H14O5/c1-7-5-8(6-10(13)11(14)15)3-4-9(7)12(16)17-2/h3-5,10,13H,6H2,1-2H3,(H,14,15)
• InChI Key： VHWUHQWSUDXVJR-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)CC1C=CC(C(=O)OC)=C(C)C=1

Computed Properties

• Exact Mass: 238.08412354g/mol
• Monoisotopic Mass: 238.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 83.8Ų

Additional information on 2-hydroxy-3-4-(methoxycarbonyl)-3-methylphenylpropanoic acid

Introduction to 2-hydroxy-3-4-(methoxycarbonyl)-3-methylphenylpropanoic acid (CAS No. 2228744-31-6)

2-hydroxy-3-4-(methoxycarbonyl)-3-methylphenylpropanoic acid, identified by its CAS number 2228744-31-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a complex aromatic and aliphatic structure, exhibits potential applications in the development of novel therapeutic agents and fine chemical intermediates. Its unique molecular framework, characterized by hydroxyl, ester, and methyl substituents, positions it as a versatile building block for synthetic chemistry.

The structural motif of 2-hydroxy-3-4-(methoxycarbonyl)-3-methylphenylpropanoic acid incorporates several functional groups that contribute to its reactivity and biological significance. The presence of a hydroxyl group at the 2-position and an ester group at the 4-position of the phenyl ring enhances its potential as a precursor in medicinal chemistry. Additionally, the 3-methylpropanoic acid side chain introduces further complexity, enabling diverse derivatization strategies. These structural features make it an attractive candidate for exploring new pharmacophores and drug candidates.

In recent years, there has been growing interest in compounds with multifunctional scaffolds due to their ability to modulate multiple biological pathways simultaneously. 2-hydroxy-3-4-(methoxycarbonyl)-3-methylphenylpropanoic acid fits well within this paradigm, as its design allows for interactions with various biological targets. Preliminary studies have suggested that derivatives of this compound may exhibit properties relevant to anti-inflammatory, antioxidant, and anticancer applications. The hydroxyl group, in particular, is known to participate in hydrogen bonding interactions, which are crucial for binding to biological receptors.

The synthesis of 2-hydroxy-3-4-(methoxycarbonyl)-3-methylphenylpropanoic acid represents a challenge that requires precise control over reaction conditions and selectivity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions, have been employed to achieve high yields and purity. The ester functionality also opens avenues for further chemical transformations, including hydrolysis or transesterification, which can be tailored to produce analogs with modified properties.

One of the most compelling aspects of 2-hydroxy-3-4-(methoxycarbonyl)-3-methylphenylpropanoic acid is its potential in drug discovery pipelines. Its structural complexity allows for the exploration of diverse chemical space, enabling the identification of novel lead compounds through high-throughput screening or rational design approaches. The compound’s compatibility with modern computational chemistry tools further facilitates virtual screening and molecular docking studies, which are essential for predicting binding affinities and optimizing lead structures.

Recent advancements in biocatalysis have also highlighted the utility of 2-hydroxy-3-4-(methoxycarbonyl)-3-methylphenylpropanoic acid as a substrate for enzyme-mediated reactions. Enzymes such as cytochrome P450 monooxygenases and lipases can be harnessed to introduce additional functional groups or modify existing ones, providing access to structurally diverse derivatives with enhanced biological activity. This approach aligns with the growing trend toward green chemistry and sustainable drug development practices.

The pharmacokinetic profile of 2-hydroxy-3-4-(methoxycarbonyl)-3-methylphenylpropanoic acid is another critical consideration in its potential therapeutic applications. Studies on related compounds suggest that modifications at the hydroxyl and ester positions can significantly influence metabolic stability and bioavailability. Further research is needed to elucidate the exact kinetic behavior of this compound in vivo, but initial in vitro studies indicate promising prospects for its use in drug formulations.

From an industrial perspective, the scalability of synthesizing 2-hydroxy-3-4-(methoxycarbonyl)-3-methylphenylpropanoic acid is an important factor for its commercial viability. Process optimization efforts are ongoing to develop cost-effective and environmentally friendly synthetic routes that maintain high yields while minimizing waste generation. Collaborative efforts between academic researchers and pharmaceutical companies are essential to bridge the gap between laboratory-scale synthesis and large-scale production.

The role of computational modeling in understanding the behavior of 2-hydroxy-3-4-(methoxycarbonyl)-3-methylphenylpropanoic acid cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations provide insights into its conformational flexibility and interactions with biological targets. These computational tools complement experimental data by offering predictive models that guide synthetic modifications aimed at improving efficacy and reducing off-target effects.

In conclusion,2-hydroxy-3-4-(methoxycarbonyl)-3-methylphenylpropanoic acid (CAS No. 2228744-31-6) represents a promising entity in pharmaceutical research due to its intricate structure and functional diversity. Its potential applications span multiple therapeutic areas, supported by ongoing studies that explore synthetic methodologies, biological activities, and pharmacokinetic properties. As research continues to uncover new insights into this compound’s capabilities, it is poised to play a significant role in future drug development initiatives.